Cas no 1806442-25-0 (1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one
• CAS No: 1806442-25-0
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 5001563
• Update Time: 2025-10-31

1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one

• Inchi： 1S/C12H15BrO/c1-4-10-5-6-11(8(2)7-10)12(13)9(3)14/h5-7,12H,4H2,1-3H3
• InChI Key： OVSNPUXNTUVQEO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one

Introduction to 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one (CAS No. 1806442-25-0)

1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one (CAS No. 1806442-25-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a bromine atom and a substituted phenyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one is C₁₃H₁₇OBr, and its molecular weight is approximately 263.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 4-ethyl-2-methylbenzaldehyde and acetone, followed by bromination to introduce the bromine atom.

In the pharmaceutical industry, 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one could play a crucial role in the development of novel therapeutic agents.

Beyond pharmaceutical applications, 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one has also found use in materials science. Its unique structural features make it an attractive candidate for the synthesis of advanced polymers and functional materials. For example, a study published in the Journal of Polymer Science demonstrated that this compound can be used to create copolymers with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthetic versatility of 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one is another factor contributing to its growing importance in chemical research. Its bromine atom can be readily substituted with other functional groups through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This flexibility allows chemists to tailor the properties of the final product to meet specific requirements.

In addition to its practical applications, 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one has also been studied for its fundamental chemical properties. Researchers at the University of Cambridge have conducted detailed spectroscopic analyses to understand its electronic structure and reactivity. These studies have provided valuable insights into the behavior of this compound under different conditions, which can inform the design of more efficient synthetic routes and novel applications.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one are ongoing to ensure that it can be used safely and sustainably. Preliminary results suggest that this compound has low toxicity and minimal environmental impact when used under controlled conditions.

In conclusion, 1-Bromo-1-(4-ethyl-2-methylphenyl)propan-2-one (CAS No. 1806442-25-0) is a versatile and promising compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and synthetic flexibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.